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Compound of Interest

Compound Name: 5-fluoropyridine-2-carboxylic Acid

Cat. No.: B022181 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 5-fluoropyridine-2-carboxylic acid. Adherence to these guidelines is essential for

ensuring laboratory safety and regulatory compliance.

I. Hazard Identification and Physicochemical
Properties
5-Fluoropyridine-2-carboxylic acid is a chemical compound that requires careful handling

due to its potential health hazards. The primary risks associated with this compound are

irritation to the skin, eyes, and respiratory system[1][2][3][4].

Table 1: Physicochemical and Hazard Data for 5-Fluoropyridine-2-Carboxylic Acid
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Property Value Source

Molecular Formula C6H4FNO2 [1][5][6]

Molecular Weight 141.10 g/mol [1][5]

Appearance White to off-white solid [5]

Melting Point 167 - 170 °C [5]

Solubility

Slightly soluble in water.

Soluble in polar organic

solvents like DMSO and DMF.

[5]

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][2][3]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[2]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The level of PPE required

depends on the specific handling procedure.

Standard Laboratory Attire: At a minimum, a lab coat, closed-toe shoes, and long pants

should be worn.

Eye and Face Protection: Chemical safety goggles are required for all handling activities. A

face shield should be worn in situations with a higher risk of splashes or dust generation[7].

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential. It is

recommended to use two pairs of gloves when handling the solid material[7][8]. Gloves

should be changed regularly, and immediately if contaminated[7].
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Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved N95 or higher-level respirator is required[7][8]. All handling of the solid should be

performed in a certified chemical fume hood to minimize inhalation exposure[9].

Protective Clothing: For large-scale operations or when there is a significant risk of

contamination, disposable gowns or coveralls made of a material resistant to chemical

permeation, such as polyethylene-coated polypropylene, should be worn[8][10].

III. Step-by-Step Operational Plan
A. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents[5][11][12]. The storage area should be clearly

labeled. Keep the container tightly closed[2].

B. Handling and Use

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available. An eyewash station and safety shower must be

accessible[12].

Weighing:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to control dust.

Use a disposable weighing paper or boat to avoid contamination of the balance.

Handle the solid with appropriate tools (e.g., spatula) to minimize dust generation.

Solution Preparation and Reaction:

Conduct all solution preparation and reactions within a chemical fume hood.

When dissolving the solid, add it slowly to the solvent to avoid splashing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.pppmag.com/documents/V3N9/2-6.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Dichloromethyl_2_fluoropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://skan.com/en/products/laboratory-products/personal-protective-equipment-ppe-for-cytostatics/
https://www.pipzine-chem.com/products/pyridine/5-fluoropyridine-2-carboxylic-acid.html
https://www.fishersci.pt/store/msds?partNumber=10031304&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AC333880050&productDescription=2%2C6-DICHLORO-5-FLUOROPYR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/8079DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC333880050&productDescription=2%2C6-DICHLORO-5-FLUOROPYR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the process is exothermic, use an ice bath for cooling[13].

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling[2].

Decontaminate all surfaces and equipment that have come into contact with the chemical.

C. Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing[2][12]. Seek medical attention if irritation

persists[2].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do so. Seek immediate medical attention[2][12].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention[2][12].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[12].

Spills:

Evacuate the area.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a labeled, sealed container for disposal[2][11].

For larger spills, or if the spill involves a solution, absorb the material with an inert, non-

combustible absorbent and place it in a suitable container for disposal.

Ventilate the area and decontaminate the spill site.

IV. Disposal Plan
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5-Fluoropyridine-2-carboxylic acid is a halogenated organic compound and must be

disposed of as hazardous waste.

Waste Segregation: Do not mix this waste with non-halogenated waste streams[9].

Containerization: Collect all waste containing 5-fluoropyridine-2-carboxylic acid (including

contaminated PPE, weighing papers, and absorbent materials) in a dedicated, clearly

labeled, and sealed container. The label should include "Hazardous Waste" and the chemical

name[9].

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area, away from incompatible materials, until it is collected for disposal[9].

Disposal Method: The recommended disposal method for halogenated organic compounds

is high-temperature incineration by a licensed hazardous waste disposal contractor[9].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

proper disposal in accordance with all local, state, and federal regulations[9][11]. Do not

dispose of this chemical down the drain or in the regular trash[9].

V. Workflow Diagrams
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Figure 1: Safe Handling Workflow
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Caption: Safe Handling Workflow for 5-fluoropyridine-2-carboxylic Acid.
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Figure 2: Disposal Workflow
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Caption: Disposal Workflow for 5-fluoropyridine-2-carboxylic Acid Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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